Cas no 393-93-1 (Benzoic acid,5-fluoro-2,4-dinitro-)

• Product Name: Benzoic acid,5-fluoro-2,4-dinitro-
• CAS No: 393-93-1
• MF: C₇H₃FN₂O₆
• MW: 230.1069252491
• MDL: MFCD04972847
• CID: 294315
• PubChem ID: 13789808
• Update Time: 2025-06-14

Benzoic acid,5-fluoro-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2,4-dinitro-
• 2,4-DINITRO-5-FLUOROBENZOIC ACID
• 5-fluoro-2,4-dinitrobenzoic acid
• 2,4-DIBROMO-1,5-DIMETHYL-1H-IMIDAZOLE
• 5-Fluor-2,4-dinitro-benzoesaeure
• 5-fluoro-2,4-dinitro-benzoic acid
• Benzoic acid,5-fluoro-2,4-dinitro
• Benzoicacid,3-fluoro-4,6-dinitro-(8CI)
• SCHEMBL19241443
• AKOS024328411
• SCHEMBL13948939
• MFCD04972847
• 393-93-1
• DTXSID30549497

• MDL： MFCD04972847
• Inchi： 1S/C7H3FN2O6/c8-4-1-3(7(11)12)5(9(13)14)2-6(4)10(15)16/h1-2H,(H,11,12)
• InChI Key： BVXNARQDSJOTOW-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.99800
• Monoisotopic Mass: 229.99751398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.94000
• LogP: 2.38670

Benzoic acid,5-fluoro-2,4-dinitro- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid,5-fluoro-2,4-dinitro-

Comprehensive Analysis of Benzoic acid,5-fluoro-2,4-dinitro- (CAS No. 393-93-1)

Benzoic acid,5-fluoro-2,4-dinitro- (CAS No. 393-93-1) is a fluorinated nitrobenzoic acid derivative with significant applications in organic synthesis and specialty chemistry. This compound, characterized by its fluoro and dinitro substituents, has garnered attention for its unique chemical properties and potential industrial uses. Researchers and manufacturers often seek information on its synthesis, reactivity, and safety profiles, making it a subject of interest in academic and industrial forums.

The molecular structure of Benzoic acid,5-fluoro-2,4-dinitro- features a benzene ring substituted with a carboxylic acid group, a fluorine atom at the 5-position, and nitro groups at the 2- and 4-positions. This arrangement imparts distinct electronic and steric effects, influencing its reactivity in electrophilic and nucleophilic reactions. Such properties make it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and advanced materials. Recent studies highlight its role as an intermediate in the synthesis of bioactive compounds, aligning with the growing demand for fluorinated building blocks in drug discovery.

In the context of environmental and sustainability trends, Benzoic acid,5-fluoro-2,4-dinitro- has been examined for its biodegradability and ecological impact. With increasing regulatory focus on green chemistry, researchers are exploring safer alternatives and efficient catalytic methods to minimize waste during its production. Questions like "How to reduce the environmental footprint of nitroaromatic synthesis?" or "What are the latest advances in fluorinated compound applications?" reflect current user inquiries, underscoring the need for eco-friendly innovations.

From a technical standpoint, the compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are critical for quality control and identification. Analytical chemists frequently search for CAS No. 393-93-1 spectral libraries or benchmark reactivity studies to streamline workflows. Additionally, its stability under varying pH and temperature conditions is a recurring topic in formulation science, particularly for industries requiring precise chemical compatibility.

Emerging applications of Benzoic acid,5-fluoro-2,4-dinitro- include its use in photoactive materials and electronic coatings, where its nitro groups contribute to light-absorbing properties. This aligns with the surge in demand for functional materials in optoelectronics and renewable energy technologies. Discussions on platforms like ResearchGate or PubMed often center on its potential in next-generation photovoltaics or as a ligand in catalytic systems.

To address common user queries, it’s essential to note that handling Benzoic acid,5-fluoro-2,4-dinitro- requires adherence to standard laboratory safety protocols, though it is not classified as a hazardous material under most jurisdictions. FAQs such as "Is CAS 393-93-1 compatible with aqueous solutions?" or "What solvents optimize its reactivity?" are frequently encountered, emphasizing the need for clear technical guidance.

In summary, Benzoic acid,5-fluoro-2,4-dinitro- (CAS No. 393-93-1) represents a versatile compound bridging traditional organic chemistry and cutting-edge applications. Its relevance in sustainable synthesis, material science, and analytical methodologies ensures continued exploration and optimization. By integrating user-centric insights and SEO-driven keywords, this overview aims to serve as a authoritative resource for diverse stakeholders in the chemical sciences.